2,4-dichloro-N-(2,6-dimethylphenyl)benzamide

• IUPAC Name: 2,4-dichloro-N-(2,6-dimethylphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO/c1-9-4-3-5-10(2)14(9)18-15(19)12-7-6-11(16)8-13(12)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: ZVOSNGIEPWTFKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO
• DSSTOX Substance ID: DTXSID70304123
• Molecular Weight: 294.2 g/mol
• CAS RN: 32212-44-5

Description

Synthesis Analysis

The synthesis of benzamide derivatives, including those similar to 2,4-dichloro-N-(2,6-dimethylphenyl)benzamide, involves complex chemical reactions that result in the formation of these compounds with precise structural attributes. For instance, compounds such as 4-amino-N-(2,6-dimethylphenyl)benzamide have been synthesized and evaluated for their anticonvulsant activities, indicating the importance of precise synthetic strategies in producing these compounds with potential biological activities (Lambert et al., 1995).

Molecular Structure Analysis

The molecular structure of benzamide derivatives, including 2,4-dichloro-N-(2,6-dimethylphenyl)benzamide, features specific conformational arrangements. For example, the molecule of N-(2,6-Dimethylphenyl)benzamide displays a trans conformation in the H—N—C=O units, with the benzoyl and aniline rings almost orthogonal to each other, demonstrating the intricate structural configurations of these compounds (Gowda et al., 2008).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions that highlight their reactivity and functional versatility. For example, the synthesis and structural analysis of compounds like 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide provide insights into the chemical behavior and interaction potential of these molecules, including their vibrational frequencies and chemical shifts as determined by spectral analysis (Demir et al., 2016).

Physical Properties Analysis

The physical properties of benzamide derivatives are characterized by their crystalline structures and the specific orientations of their molecular components. For instance, the crystal structure analysis of 4-Chloro-N-(2,6-dimethylphenyl)benzamide reveals the orientations of N—H and C=O bonds and the dihedral angles between the benzoyl and aniline rings, providing critical information on the physical aspects of these compounds (Gowda et al., 2008).

Chemical Properties Analysis

The chemical properties of benzamide derivatives, including their reactivity and interaction with other molecules, are of significant interest. Studies on compounds like 2-((2,6-dichlorophenyl)amino)benzoic acid and its analogs have shed light on the effects of structural modifications on their chemical behavior and potential applications, providing a broader understanding of the chemical properties of these molecules (Zhoujin et al., 2022).

Scientific Research Applications

Herbicidal Activity

2,4-Dichloro-N-(2,6-dimethylphenyl)benzamide, while not directly mentioned, relates to compounds within the benzamide class that have demonstrated significant herbicidal activity. N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, a structurally similar compound, represents a group of benzamides effective against annual and perennial grasses. This class shows promise for agricultural utility in forage legumes, certain turf grasses, and cultivated crops, hinting at the broader potential of benzamide derivatives in herbicide development (K. Viste, A. J. Cirovetti, B. Horrom, 1970).

Anticonvulsant Properties

A derivative of 2,4-dichloro-N-(2,6-dimethylphenyl)benzamide, specifically 4-amino-N-(2,6-dimethylphenyl)benzamide (ameltolide), has been identified as a potent anticonvulsant. It outperformed phenytoin in the maximal electroshock seizure test, suggesting its potential as a superior treatment option for certain types of seizures. This highlights the therapeutic potential of benzamide derivatives in the treatment of epilepsy and related neurological conditions (D. Lambert, G. Hamoir, E. Hermans, J. Poupaert, 1995).

Antitubercular Activity

The synthesis of novel derivatives like 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide demonstrates promising antitubercular activity against Mycobacterium tuberculosis. These compounds, which have IC50 values of less than 1 µg/mL and non-cytotoxic nature against human cancer cell lines, underscore the potential for benzamide derivatives in developing new antitubercular drugs. The study's focus on green chemistry principles and ADMET properties further emphasizes the importance of sustainable and safe pharmaceutical development (U. Nimbalkar, J. Seijas, Rachna Borkute, Manoj G. Damale, J. Sangshetti, D. Sarkar, A. P. Nikalje, 2018).

Molecular Structure Analysis

Studies on the molecular structure of 2,4-dichloro-N-(2,6-dimethylphenyl)benzamide and related compounds contribute to our understanding of their physical and chemical properties. For instance, the analysis of N-(2,6-dimethylphenyl)benzamide highlights the trans conformation of its H—N—C=O units and the almost orthogonal arrangement of its benzoyl and aniline rings. Such structural insights are crucial for the design and development of new compounds with desired biological activities (B. Gowda, M. Tokarčı́k, J. Kožíšek, B. Sowmya, H. Fuess, 2008).